BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Protocols for
DDR-TRK-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ddr-trk-1

Cat. No.: B10772507

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the proper handling and disposal of DDR-TRK-1, a selective Discoidin Domain Receptor 1
(DDR1) inhibitor.

This document provides critical safety information and detailed procedures for the disposal of
DDR-TRK-1, ensuring the safety of laboratory personnel and minimizing environmental impact.
Adherence to these guidelines is essential when working with this chemical probe.

Chemical and Physical Properties

DDR-TRK-1 is a potent and selective inhibitor of Discoidin Domain Receptor 1 (DDR1), with an
IC50 value of 9.4 nM.[1][2][3] It is also known to inhibit the TRK kinase family.[1][3][4] The
following table summarizes key quantitative data for DDR-TRK-1.
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Property Value References
CAS Number 1934246-19-1 [1]12]15]
Molecular Formula C26H23F3N60O [2][5][6]
Molecular Weight 492.50 g/mol [2][6]
Purity 298% (HPLC)
Appearance White to beige powder
Solubility DMSO: 2 mg/mL
Acetonitrile: 0.1-1 mg/ml [2]
Storage Temperature 2-8°C (short term) or -20°C [6]

(long term)

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), DDR-TRK-1 presents the following hazards:
o Harmful if swallowed (Acute toxicity, Oral, Category 4).[5]

» Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic
aguatic toxicity, Category 1).[5]

Precautionary statements for safe handling include:

Wash skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Avoid release to the environment.[5]

Use personal protective equipment, including gloves, lab coat, and safety glasses.[5]

Ensure adequate ventilation and avoid dust formation.[5]

Proper Disposal Procedures
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The primary directive for the disposal of DDR-TRK-1 is to dispose of contents and container to
an approved waste disposal plant.[5] This ensures that the chemical does not enter waterways,
where it can be very toxic to aquatic life.[5]

Step-by-Step Disposal Protocol:

Segregation: All waste containing DDR-TRK-1, including unused product, contaminated
consumables (e.g., pipette tips, vials), and personal protective equipment, must be
segregated from general laboratory waste.

Labeling: The waste container must be clearly labeled as "Hazardous Chemical Waste:
Contains DDR-TRK-1" and should include the appropriate hazard pictograms (e.g., harmful,
environmental hazard).

Containment: Solid waste should be collected in a designated, sealable, and chemically
resistant container. Liquid waste (e.g., solutions in DMSO) should be collected in a separate,
sealed, and clearly labeled container.

Storage: Store the sealed waste containers in a cool, well-ventilated area, away from
incompatible materials such as strong acids, alkalis, and oxidizing agents.[5]

Collection: Arrange for the collection of the hazardous waste by a licensed and approved
chemical waste disposal company. Follow all local, state, and federal regulations for
hazardous waste disposal.

In case of a spill:
Evacuate personnel to a safe area.[5]
Wear full personal protective equipment.[5]

Prevent further leakage or spillage and keep the product away from drains or water courses.

[5]
Absorb solutions with an inert, liquid-binding material (e.g., diatomite, universal binders).[5]

Decontaminate surfaces by scrubbing with alcohol.[5]
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o Collect all contaminated materials in a sealed container for disposal as hazardous waste.[5]

Experimental Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
DDR-TRK-1 in a laboratory setting.
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Acquire DDR-TRK-1
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Review Safety Data Sheet (SDS)

'
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Equipment (PPE)

Conduct Experiment in
Ventilated Area

Post-Experiment

Segregate DDR-TRK-1 Waste

Label Waste Container

'

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of DDR-TRK-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Protocols for DDR-TRK-
1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10772507#ddr-trk-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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